N-[2-(2-cyclopropylpyrimidin-5-yl)ethyl]-2-(1,1-dioxo-1,2-thiazolidin-2-yl)acetamide

• IUPAC Name: N-[2-(2-cyclopropylpyrimidin-5-yl)ethyl]-2-(1,1-dioxo-1,2-thiazolidin-2-yl)acetamide
• InChI: InChI=1S/C14H20N4O3S/c19-13(10-18-6-1-7-22(18,20)21)15-5-4-11-8-16-14(17-9-11)12-2-3-12/h8-9,12H,1-7,10H2,(H,15,19)
• InChI Key: DZRVLZBWUFTLIQ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(S(=O)(=O)C1)CC(=O)NCCC2=CN=C(N=C2)C3CC3
• Molecular Formula: C14H20N4O3S
• Molecular Weight: 324.40 g/mol

Description

N-[2-(2-cyclopropylpyrimidin-5-yl)ethyl]-2-(1,1-dioxo-1,2-thiazolidin-2-yl)acetamide is a complex organic compound with potential applications in various fields, including medicinal chemistry and materials science. This compound features a unique structure that combines a cyclopropylpyrimidine moiety with a thiazolidinone ring, making it an interesting subject for chemical research and development.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[2-(2-cyclopropylpyrimidin-5-yl)ethyl]-2-(1,1-dioxo-1,2-thiazolidin-2-yl)acetamide typically involves multiple steps, starting from readily available precursors. One common synthetic route includes the following steps:

Cyclopropylpyrimidine Synthesis: The cyclopropylpyrimidine moiety can be synthesized through a cyclization reaction involving appropriate starting materials such as cyclopropylamine and a suitable pyrimidine derivative.

Thiazolidinone Formation: The thiazolidinone ring is formed by reacting a suitable amine with a thioamide under acidic conditions.

Coupling Reaction: The final step involves coupling the cyclopropylpyrimidine and thiazolidinone intermediates using a coupling reagent such as N,N’-dicyclohexylcarbodiimide (DCC) in the presence of a catalyst like 4-dimethylaminopyridine (DMAP).

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic route to ensure high yield and purity. This could include the use of continuous flow reactors for better control of reaction conditions and scaling up the process to meet industrial demands.

Chemical Reactions Analysis

Types of Reactions

N-[2-(2-cyclopropylpyrimidin-5-yl)ethyl]-2-(1,1-dioxo-1,2-thiazolidin-2-yl)acetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where nucleophiles replace functional groups in the molecule.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as amines or thiols in the presence of a base like triethylamine.

Major Products

Oxidation: Formation of oxidized derivatives with additional oxygen-containing functional groups.

Reduction: Formation of reduced derivatives with fewer oxygen-containing functional groups.

Substitution: Formation of substituted derivatives with new functional groups replacing existing ones.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent due to its unique structure and potential biological activity.

Industry: Utilized in the development of new materials with specific properties, such as polymers or coatings.

Mechanism of Action

The mechanism of action of N-[2-(2-cyclopropylpyrimidin-5-yl)ethyl]-2-(1,1-dioxo-1,2-thiazolidin-2-yl)acetamide involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. For example, it could inhibit the activity of certain enzymes involved in cell proliferation, leading to potential anticancer effects.

Comparison with Similar Compounds

Similar Compounds

N-[2-(2-cyclopropylpyrimidin-5-yl)ethyl]-2-(1,1-dioxo-1,2-thiazolidin-2-yl)acetamide: shares structural similarities with other compounds containing cyclopropylpyrimidine and thiazolidinone moieties.

1-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-imidazole: Another compound with a complex structure used in chemical research.

Uniqueness

The uniqueness of N-[2-(2-cyclopropylpyrimidin-5-yl)ethyl]-2-(1,1-dioxo-1,2-thiazolidin-2-yl)acetamide lies in its specific combination of functional groups, which imparts distinct chemical and biological properties